4-methoxy-N-(4-methylphenyl)-6-oxo-1-phenylpyridazine-3-carboxamide

• IUPAC Name: 4-methoxy-N-(4-methylphenyl)-6-oxo-1-phenylpyridazine-3-carboxamide
• InChI: InChI=1S/C19H17N3O3/c1-13-8-10-14(11-9-13)20-19(24)18-16(25-2)12-17(23)22(21-18)15-6-4-3-5-7-15/h3-12H,1-2H3,(H,20,24)
• InChI Key: NICGMKNJDDNTGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=NN(C(=O)C=C2OC)C3=CC=CC=C3
• Molecular Formula: C19H17N3O3
• Molecular Weight: 335.4 g/mol

Description

4-methoxy-N-(4-methylphenyl)-6-oxo-1-phenylpyridazine-3-carboxamide, also known as MPPO, is a synthetic compound that has gained significant attention in the scientific research community due to its unique properties. This compound belongs to the pyridazine family and is widely used in various research applications.

Scientific Research Applications

Synthesis and Biological Activities

• Novel heterocyclic compounds derived from similar chemical frameworks have been synthesized for potential use as anti-inflammatory and analgesic agents. These compounds were tested for their cyclooxygenase inhibition and showed significant COX-2 selectivity, analgesic activity, and anti-inflammatory activity, indicating their potential for drug development (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

• Research on pyridine and pyrimidine derivatives explored their synthesis and evaluation as c-Met kinase inhibitors, highlighting their potential in cancer therapy. Certain derivatives showed remarkable cytotoxicity against various cancer cell lines, suggesting their application in targeted cancer treatment (Ju Liu et al., 2020).

• Other studies have focused on the antimicrobial activities of compounds with similar chemical structures. A series of N-{5-[(2-chlorophenyl)methylene]-2-(4-hydroxyphenyl)-4-oxo(1,3-thiazolidin-3-yl)}{4-[2-(4-methylphenyl)-4-oxo(3-hydroquinazolin-3-yl)]phenyl}carboxamides were synthesized and screened for in vitro antibacterial and antifungal activities, demonstrating the potential for developing new antimicrobial agents (N. Desai, A. Dodiya, P. N. Shihora, 2011).

Potential Therapeutic Applications

• The synthesis and in vitro antidiabetic screening of novel dihydropyrimidine derivatives, including compounds with related structures, have been conducted. These compounds were evaluated using the α-amylase inhibition assay, indicating their potential application in treating diabetes (J. Lalpara et al., 2021).

• Another study reported on the synthesis and antimicrobial activities of new 1,2,4-triazole derivatives. Some of these compounds exhibited good or moderate activities against test microorganisms, highlighting their potential as antimicrobial agents (H. Bektaş et al., 2007).